Cas no 148461-15-8 ((S)-(+)-2-[2-(Diphenylphosphino)phenyl]-4-phenyl-2-oxazoline)

(S)-(+)-2-[2-(Diphenylphosphino)phenyl]-4-phenyl-2-oxazoline structure
148461-15-8 structure
Product Name:(S)-(+)-2-[2-(Diphenylphosphino)phenyl]-4-phenyl-2-oxazoline
CAS No:148461-15-8
MF:C27H22NOP
MW:407.443447589874
MDL:MFCD01863026
CID:100491
PubChem ID:11058621
Update Time:2025-04-18

(S)-(+)-2-[2-(Diphenylphosphino)phenyl]-4-phenyl-2-oxazoline Chemical and Physical Properties

Names and Identifiers

    • Oxazole,2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-, (4S)-
    • (S)-(+)-2-[2-(Diphenylphosphino)phenyl]-4-phenyl-2-oxazoline
    • diphenyl-[2-[(4S)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]phosphane
    • S(+)-2-[2-(DIPHENYLPHOSPHINO)PHENYL]-4-PHENYL-2-OXAZOLINE
    • (4S)-2-[2-(diphenylphosphanyl)phenyl]-4-phenyl-4,5-dihydro-1,3-oxazole
    • (4S)-2-[2-(Diphenylphosphino)phenyl]-4,5-dihydro-4-phenyloxazole
    • (S)-2-(2-(diphenylphosphino)phenyl)-4-phenyl-4,5-dihydrooxazole
    • (4S)-2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-Oxazole
    • 148461-15-8
    • SCHEMBL13240519
    • YFA46115
    • CS-0030383
    • MFCD01863026
    • J-008472
    • (S)-(+)-2-[2-(Diphenylphosphino)phenyl]-4-phenyl-2-oxazoline, >=97.0% (31P-NMR)
    • DTXSID30453666
    • AS-70965
    • AKOS025294545
    • (S)-Ph-Phox
    • DB-235150
    • (4S)-2-[2-(diphenylphosphino)phenyl]-4-phenyl-4,5-dihydro-1,3-oxazole
    • MDL: MFCD01863026
    • Inchi: 1S/C27H22NOP/c1-4-12-21(13-5-1)25-20-29-27(28-25)24-18-10-11-19-26(24)30(22-14-6-2-7-15-22)23-16-8-3-9-17-23/h1-19,25H,20H2/t25-/m1/s1
    • InChI Key: OKUTYUNUKKPYJS-RUZDIDTESA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC=C1C1=N[C@@H](C2C=CC=CC=2)CO1

Computed Properties

  • Exact Mass: 407.14406
  • Monoisotopic Mass: 407.143901323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: 89-93 °C
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 21.59
  • LogP: 4.39850
  • Vapor Pressure: No data available

(S)-(+)-2-[2-(Diphenylphosphino)phenyl]-4-phenyl-2-oxazoline Security Information

(S)-(+)-2-[2-(Diphenylphosphino)phenyl]-4-phenyl-2-oxazoline Customs Data

  • HS CODE:29349990

(S)-(+)-2-[2-(Diphenylphosphino)phenyl]-4-phenyl-2-oxazoline Pricemore >>

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